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Compound of Interest

Compound Name: 3-Phenylpropanoic anhydride

Cat. No.: B091862

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 3-Phenylpropanoic anhydride (CAS No. 15781-96-1). The information
presented herein is intended to equip researchers, scientists, and drug development
professionals with the necessary knowledge to handle this chemical compound safely in a
laboratory setting. It is important to note that while specific toxicological data for 3-
Phenylpropanoic anhydride is not readily available, information from structurally similar
compounds has been used to infer potential hazards. Therefore, a cautious and proactive
approach to safety is paramount.

Core Safety and Physical Data

Quantitative data regarding the physical, chemical, and potential toxicological properties of 3-
Phenylpropanoic anhydride are summarized in the tables below. This information has been
compiled from various chemical databases and supplier information.

Physical and Chemical Properties
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Property Value Source
Molecular Formula C18H1803 PubChem[1], LookChem][2]
Molecular Weight 282.34 g/mol PubChem[1], LookChem[2]
CAS Number 15781-96-1 PubChem[1], LookChem][2]
) N Inferred from related
Appearance Solid (form not specified)
compounds
Boiling Point 794.76 K (calculated) Cheméo[3]
LogP (Octanol/Water Partition i
o 3.322 (calculated) Cheméo[3]
Coefficient)
Hydrogen Bond Donor Count 0 LookChem[2]
Hydrogen Bond Acceptor
3 LookChem[2]

Count

Toxicological Data (Inferred from Structurally Similar
Compounds)

Caution: The toxicological properties of 3-Phenylpropanoic anhydride have not been fully
investigated. The following data is based on similar chemical structures and should be treated
as indicative of potential hazards.
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Hazard

Description

Precautionary Statements
(Inferred)

Skin Corrosion/Irritation

May cause skin irritation.[4]

Wash skin thoroughly after
handling. Wear protective

gloves.

Serious Eye Damage/Irritation

May cause serious eye

irritation.[4]

Wear eye protection. IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Respiratory Irritation

May cause respiratory

irritation.[4]

Avoid breathing dust. Use only
outdoors or in a well-ventilated

area.

Acute Toxicity (Oral, Dermal,

Inhalation)

No data available.

Avoid ingestion and inhalation.

[4]

Carcinogenicity, Mutagenicity,

Reproductive Toxicity

No data available.

Handle with caution as long-

term effects are unknown.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is critical to minimize risks when working

with 3-Phenylpropanoic anhydride.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedures

should be conducted to determine the appropriate level of PPE. The following are general

recommendations:

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against potential splashes.[4]

¢ Skin Protection:
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o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) should be worn. Inspect gloves
for any signs of degradation before use.

o Lab Coat: A standard laboratory coat should be worn to protect street clothing. For
procedures with a higher risk of splashing, a chemically resistant apron or suit may be
necessary.[4]

o Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator with an appropriate particulate filter should be used in conjunction with a properly
functioning fume hood.

Engineering Controls

o Ventilation: Work with 3-Phenylpropanoic anhydride should be conducted in a well-
ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[4]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[4]
e Avoid the formation of dust and aerosols.[4]
» Wash hands thoroughly after handling the compound and before leaving the laboratory.[4]

o Keep the container tightly closed when not in use.[4]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

o Store away from incompatible materials such as strong oxidizing agents.[5]

Emergency and First Aid Measures

In the event of an exposure or spill, immediate and appropriate action is crucial.
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First Aid

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes while removing contaminated clothing and shoes. Seek medical attention if
irritation develops or persists.[4]

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[4]

Spill Response

In the case of a spill, follow a structured response to ensure safety and proper cleanup.
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Initial Actions

Evacuate Immediate Area

Alert Colleagues and Supervisor

Assess the Spill

(Size and Nature)

Cleanup Procedure

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Carefully Collect Spilled Material

Decontaminate the Area

Final Steps

Dispose of Waste

(Follow institutional guidelines)

Report the Incident

Click to download full resolution via product page

Caption: A logical workflow for responding to a chemical spill.
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Disposal Considerations

All waste materials, including contaminated absorbents and PPE, should be collected in a
suitable, labeled container and disposed of in accordance with all applicable federal, state, and
local regulations for chemical waste. Do not allow the material to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety review and risk assessment by qualified safety professionals. Always consult the
most up-to-date Safety Data Sheet (SDS) for any chemical before use and adhere to all
institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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